Cas no 1823755-18-5 (3-(1-ethyl-1H-pyrazol-4-yl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride)

3-(1-Ethyl-1H-pyrazol-4-yl)-1λ6-thiomorpholine-1,1-dione dihydrochloride is a chemically synthesized compound featuring a pyrazole core linked to a sulfonated thiomorpholine moiety. Its dihydrochloride salt form enhances solubility and stability, making it suitable for various research applications. The presence of the 1λ6-thiomorpholine-1,1-dione group contributes to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of biologically active molecules. The ethyl-substituted pyrazole moiety may offer improved metabolic stability and binding affinity in target interactions. This compound is primarily utilized in pharmaceutical research for exploring structure-activity relationships and as a precursor in the synthesis of novel therapeutic agents.
3-(1-ethyl-1H-pyrazol-4-yl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride structure
1823755-18-5 structure
Product Name:3-(1-ethyl-1H-pyrazol-4-yl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride
CAS No:1823755-18-5
MF:C9H17Cl2N3O2S
MW:302.221178770065
CID:5172293
PubChem ID:75525950
Update Time:2025-11-03

3-(1-ethyl-1H-pyrazol-4-yl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1823755-18-5
    • EN300-177516
    • 3-(1-ethyl-1H-pyrazol-4-yl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride
    • Inchi: 1S/C9H15N3O2S.2ClH/c1-2-12-6-8(5-11-12)9-7-15(13,14)4-3-10-9;;/h5-6,9-10H,2-4,7H2,1H3;2*1H
    • InChI Key: KDRVVEXSHWBAEK-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S1(CCNC(C2C=NN(CC)C=2)C1)(=O)=O

Computed Properties

  • Exact Mass: 301.0418534g/mol
  • Monoisotopic Mass: 301.0418534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.4Ų

3-(1-ethyl-1H-pyrazol-4-yl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride Pricemore >>

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Additional information on 3-(1-ethyl-1H-pyrazol-4-yl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride

Comprehensive Overview of 3-(1-ethyl-1H-pyrazol-4-yl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride (CAS No. 1823755-18-5)

The compound 3-(1-ethyl-1H-pyrazol-4-yl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride (CAS No. 1823755-18-5) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole ring linked to a thiomorpholine-1,1-dione core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small molecules like 3-(1-ethyl-1H-pyrazol-4-yl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride has surged due to advancements in drug discovery and precision medicine. This compound's CAS No. 1823755-18-5 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and targeted therapy development. Its dihydrochloride salt form enhances solubility, a critical factor for bioavailability optimization in preclinical studies.

The pyrazole moiety in this molecule is a well-known pharmacophore, often associated with anti-inflammatory and antimicrobial properties. Meanwhile, the thiomorpholine-1,1-dione scaffold contributes to its stability and binding affinity with biological targets. Such dual functionality positions CAS No. 1823755-18-5 as a versatile building block for medicinal chemistry projects. Current research explores its interactions with enzymes like kinases and G-protein-coupled receptors (GPCRs), which are hot topics in oncology and neurological disorder research.

From a synthetic perspective, the preparation of 3-(1-ethyl-1H-pyrazol-4-yl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride involves multi-step organic reactions, including cyclization and salt formation. Its purity and characterization are typically verified using HPLC, NMR, and mass spectrometry—techniques widely discussed in analytical chemistry forums. The compound's stability under various pH conditions is also a key focus, as it impacts formulation development for potential drug products.

Given the growing interest in personalized medicine, CAS No. 1823755-18-5 is being evaluated for its role in biomarker-driven therapies. Its mechanism of action may align with emerging trends like epigenetic modulation and immune checkpoint regulation, areas dominating recent scientific literature. Additionally, its structural analogs are being compared in quantitative structure-activity relationship (QSAR) studies to refine drug design strategies.

In conclusion, 3-(1-ethyl-1H-pyrazol-4-yl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride represents a compelling case study in modern pharmacology and chemical biology. Its CAS No. 1823755-18-5 serves as a gateway for researchers exploring innovative treatments for complex diseases. As the scientific community continues to prioritize molecular diversity and target specificity, this compound is poised to remain a subject of intensive investigation.

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